4(1H)-Pteridinone, 5,8-dihydro- (9CI)

• CAS No.: 119018-17-6
• Molecular Formula: C6H6N4O
• Molecular Weight: 150.141
• IUPAC Name: 5,8-dihydro-1H-pteridin-4-one
• InChI: InChI=1S/C6H6N4O/c11-6-4-5(9-3-10-6)8-2-1-7-4/h1-3,7H,(H2,8,9,10,11)
• InChI Key: RTXWGTSLXWVUFM-UHFFFAOYSA-N
• SMILES: C1=CNC2=C(N1)C(=O)N=CN2
• Synonyms: 4(1H)-Pteridinone, 5,8-dihydro- (9CI)

Description

4(1H)-Pteridinone, 5,8-dihydro- (9CI) (CAS: 119018-17-6) is a partially saturated pteridine derivative with the molecular formula C₆H₆N₄O and a molar mass of 150.14 g/mol . Its structure features a bicyclic pteridine core with two double bonds reduced (positions 5,8), resulting in a dihydro configuration. The 9CI nomenclature reflects historical naming conventions, which prioritized specific tautomeric forms and substituent numbering . This compound serves as a foundational structure for synthesizing biologically active pteridine derivatives, such as coenzymes and enzyme inhibitors.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 4(1H)-Pteridinone, 5,8-dihydro- (9CI) and related compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Saturation	Key Differences
4(1H)-Pteridinone, 5,8-dihydro- (9CI)	119018-17-6	C₆H₆N₄O	150.14	5,8-dihydro	Baseline compound; minimal substitution, moderate saturation.
4(3H)-Pteridinone,2-amino-7,8-dihydro-7-hydroxy-	83972-85-4	C₆H₇N₅O₂	181.15	2-amino, 7-hydroxy, 7,8-dihydro	Additional amino and hydroxy groups enhance polarity and hydrogen-bonding capacity .
4(1H)-Pteridinone, 2-amino-5,6,7,8-tetrahydro-6-(hydroxymethyl)-	31969-10-5	C₇H₁₁N₅O₂	197.19	2-amino, 6-(hydroxymethyl), 5,6,7,8-tetrahydro	Extensive saturation (tetrahydro) increases flexibility; hydroxymethyl adds hydrophilicity .
7,8-Dihydro-L-biopterin	13392-23-9	C₉H₁₅N₅O₄	257.25	2-amino, 6-(1,2,3,4-tetrahydroxybutyl), 7,8-dihydro	Complex substituents (tetrahydroxybutyl) confer biological relevance (e.g., redox cofactor activity) .
4(1H)-Pteridinone, 2,7-diamino-6-phenyl-	19375-89-4	C₁₁H₁₀N₆O	242.24	2,7-diamino, 6-phenyl	Phenyl group increases hydrophobicity; diamino groups enhance basicity .
4(1H)-Pteridinone,2-amino-7-methyl-	13040-58-9	C₇H₇N₅O	177.17	2-amino, 7-methyl	Methyl group introduces steric hindrance and lipophilicity .

Structural and Functional Analysis

Saturation Levels :

• The target compound (5,8-dihydro ) has partial saturation, retaining aromaticity in parts of the ring. In contrast, 5,6,7,8-tetrahydro derivatives (e.g., CAS 31969-10-5) lose aromaticity entirely, increasing conformational flexibility and reducing reactivity toward electrophilic substitution .
• 7,8-Dihydro-L-biopterin (CAS 13392-23-9) shares the 7,8-dihydro configuration but includes a hydroxylated side chain critical for binding to enzymes like nitric oxide synthase .

Substituent Effects: Amino Groups: Compounds like 2-amino-7,8-dihydro-7-hydroxy- (CAS 83972-85-4) and 2,7-diamino-6-phenyl- (CAS 19375-89-4) exhibit enhanced hydrogen-bonding and solubility compared to the unsubstituted target compound . Hydroxy/Methyl Groups: Hydroxy groups (e.g., CAS 83972-85-4) increase polarity, while methyl groups (e.g., CAS 13040-58-9) enhance lipophilicity, influencing membrane permeability .

Biological Relevance :

• 7,8-Dihydro-L-biopterin is a key cofactor in neurotransmitter synthesis, highlighting how substituents dictate biological function .
• The 6-phenyl derivative (CAS 19375-89-4) may serve as a scaffold for kinase inhibitors due to its planar aromatic system and hydrophobic interactions .

Nomenclature Considerations

The 9CI system (used in the target compound’s name) differs from post-2006 CAS nomenclature rules. For example:

• 6(5H)-Pteridinone, 1,7-dihydro- (9CI) was renamed 6(5H)-Pteridinone, 7,8-dihydro- under current rules, reflecting structural priority over tautomeric forms . This impacts cross-referencing and database searches.